4-[(4-Ethylcyclohexyl)amino]pentan-1-ol

• Molecular Formula: C13H27NO
• Molecular Weight: 213.36 g/mol
• IUPAC Name: 4-[(4-ethylcyclohexyl)amino]pentan-1-ol
• InChI: InChI=1S/C13H27NO/c1-3-12-6-8-13(9-7-12)14-11(2)5-4-10-15/h11-15H,3-10H2,1-2H3
• InChI Key: FPVZCMATJUFDRI-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)NC(C)CCCO

Description

4-[(4-Ethylcyclohexyl)amino]pentan-1-ol is an amino alcohol derivative featuring a pentan-1-ol backbone with a 4-ethylcyclohexylamine substituent. The compound’s structure combines a hydroxyl group at the terminal carbon of the pentanol chain and a secondary amine linked to a 4-ethyl-substituted cyclohexane ring. This configuration likely confers unique physicochemical properties, such as moderate lipophilicity and conformational flexibility, making it relevant in pharmaceutical or synthetic chemistry contexts.

Preparation Methods

The synthesis of 4-[(4-Ethylcyclohexyl)amino]pentan-1-ol typically involves the reaction of 4-ethylcyclohexylamine with a suitable pentanol derivative under controlled conditions . The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions. Industrial production methods may involve large-scale batch or continuous processes to ensure high yield and purity of the final product.

Chemical Reactions Analysis

4-[(4-Ethylcyclohexyl)amino]pentan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives using reducing agents like lithium aluminum hydride.

Substitution: The amino group in the compound can undergo nucleophilic substitution reactions with halides or other electrophiles to form substituted derivatives.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like ethanol or methanol, and controlled temperature and pressure conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-[(4-Ethylcyclohexyl)amino]pentan-1-ol has a wide range of scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and materials.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and pharmacological properties.

Industry: It is used in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of 4-[(4-Ethylcyclohexyl)amino]pentan-1-ol involves its interaction with specific molecular targets and pathways. The compound may act as a ligand for certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

4-[(3-Methylcyclohexyl)amino]pentan-1-ol (CAS 1559596-80-3)

• Molecular Formula: C₁₂H₂₅NO
• Key Differences: Substituent Position: The cyclohexyl group bears a 3-methyl substituent instead of 4-ethyl. Physicochemical Properties: The smaller methyl group may lower lipophilicity (LogP) compared to the ethyl substituent, affecting solubility and membrane permeability.

Cyclohexyl-Based Phosphonofluoridates

• Examples: 4-Ethylcyclohexyl methylphosphonofluoridate (CAS 333416-60-7): C₉H₁₈FO₂P 4-Ethylcyclohexyl isopropylphosphonofluoridate (CAS 333416-74-3): C₁₁H₂₂FO₂P
• Key Differences: Functional Groups: These compounds are phosphonofluoridate esters, featuring reactive P–F bonds, unlike the amino alcohol’s hydroxyl and amine groups. Applications: Phosphonofluoridates are associated with high toxicity (e.g., nerve agents), whereas amino alcohols are typically used in drug synthesis or as intermediates .

Amino Alcohols with Aromatic Substituents

4-[(7-Chloro-4-quinolinyl)amino]-1-pentanol (GNF-Pf-1978)

• Molecular Formula : C₁₄H₁₈ClN₂O
• Key Differences: Substituent Type: The quinolinyl group is aromatic and planar, enabling π-π stacking interactions, unlike the non-aromatic cyclohexyl group. Biological Activity: Quinoline derivatives are often explored for antimalarial or anticancer applications, whereas cyclohexylamino alcohols may target different biological pathways .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Substituent Position/Type	Key Properties/Applications
4-[(4-Ethylcyclohexyl)amino]pentan-1-ol	C₁₃H₂₇NO (inferred)	4-Ethylcyclohexyl	Moderate lipophilicity; synthetic intermediate (inferred)
4-[(3-Methylcyclohexyl)amino]pentan-1-ol	C₁₂H₂₅NO	3-Methylcyclohexyl	Lower steric bulk; potential drug intermediate
4-[(7-Chloro-4-quinolinyl)amino]-1-pentanol	C₁₄H₁₈ClN₂O	7-Chloroquinolinyl	Aromatic interactions; antimalarial research
4-Ethylcyclohexyl methylphosphonofluoridate	C₉H₁₈FO₂P	Methylphosphonofluoridate	High reactivity; toxicological studies

Research Findings and Implications

• Substituent Position : The 4-ethyl group on the cyclohexane ring likely enhances lipophilicity compared to the 3-methyl analog, improving membrane permeability in drug design .
• Functional Group Impact: Amino alcohols are less reactive than phosphonofluoridates, making them safer for pharmaceutical use .
• Aromatic vs. Alicyclic Substituents: Quinoline-based amino alcohols may exhibit stronger target binding due to aromaticity, whereas cyclohexyl derivatives offer conformational flexibility .